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Compound Name: 2-Methylcitric acid trisodium

Cat. No.: B2402484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the enzymatic synthesis of 2-methylcitric acid

stereoisomers, crucial intermediates in propionate metabolism and potential biomarkers for

certain metabolic disorders. This document details the enzymes involved, their

stereoselectivity, kinetic properties, and the experimental protocols for their synthesis and

analysis.

Introduction to 2-Methylcitric Acid and its
Stereoisomers
2-Methylcitric acid is a tricarboxylic acid that plays a key role in the methylcitrate cycle, a

metabolic pathway for the oxidation of propionate, which is toxic to cells if it accumulates. This

cycle is particularly important in various microorganisms and has implications in human

metabolic disorders. 2-Methylcitric acid exists as four stereoisomers due to its two chiral

centers: (2R,3S), (2S,3R), (2S,3S), and (2R,3R). The specific stereoisomer produced is

dependent on the enzyme used in its synthesis.

Key Enzymes in 2-Methylcitric Acid Synthesis
The primary enzymes responsible for the synthesis of 2-methylcitric acid stereoisomers are

synthases that catalyze the condensation of an acyl-CoA with oxaloacetate. The

stereochemical outcome of the reaction is determined by the specific synthase employed.
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2-Methylcitrate Synthase (PrpC)
2-Methylcitrate synthase (EC 2.3.3.5), encoded by the prpC gene, is the key enzyme of the

methylcitrate cycle.[1] It catalyzes the condensation of propanoyl-CoA and oxaloacetate to

produce (2R,3S)-2-methylcitrate.[2] This enzyme is found in a variety of organisms, including

bacteria like Escherichia coli, Salmonella typhimurium, and Pseudomonas aeruginosa, as well

as fungi such as Candida lipolytica.[2][3]

Si-Citrate Synthase
Si-citrate synthase (EC 2.3.3.1), a central enzyme in the citric acid cycle, can also utilize

propanoyl-CoA as a substrate, although less efficiently than its natural substrate, acetyl-CoA.

This enzyme exhibits different stereoselectivity compared to 2-methylcitrate synthase,

producing a mixture of 2-methylcitric acid stereoisomers. Notably, it generates the (2S,3S)- and

(2S,3R)-isomers, with a small amount of the (2R,3S)-isomer.[4]

Re-Citrate Synthase
Re-citrate synthase (EC 2.3.3.3) is another citrate synthase isoform with a different

stereospecificity of condensation with oxaloacetate compared to the more common Si-citrate

synthase. While its primary role involves acetyl-CoA, its activity with propanoyl-CoA is less

characterized. Studies on Re-citrate synthase from Syntrophus aciditrophicus have focused on

its function with acetyl-CoA, and detailed kinetic data for propanoyl-CoA are not readily

available in the current literature.[1][5]

Quantitative Data on Enzyme Activity
The following tables summarize the kinetic parameters and specific activities of various

synthases involved in the production of 2-methylcitric acid stereoisomers.

Table 1: Kinetic Parameters of 2-Methylcitrate Synthase (PrpC) with Propanoyl-CoA and Acetyl-

CoA
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Enzyme
Source

Substrate Km (µM)
Vmax
(µmol/min/
mg)

kcat/Km (M-
1s-1)

Reference

Salmonella

typhimurium

PrpC

Propanoyl-

CoA
- - 3.1 x 105

Salmonella

typhimurium

PrpC

Acetyl-CoA - - 1.0 x 104

Escherichia

coli PrpC
Oxaloacetate 5 - -

Escherichia

coli PrpC

Propanoyl-

CoA
37 0.33 -

Escherichia

coli PrpC
Acetyl-CoA 101 0.11 -

Table 2: Specific Activities of 2-Methylcitrate Synthase in Burkholderia sacchari

Carbon Source
Specific Activity (U/mg of
protein)

Reference

Sodium gluconate 0.076

Sodium propionate 0.410

Table 3: Stereoisomeric Products of Different Synthases
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Enzyme Substrate
Stereoisomeric
Product(s)

Reference

2-Methylcitrate

Synthase (Candida

lipolytica)

Propanoyl-CoA +

Oxaloacetate

(2R,3S)-2-Methylcitric

acid
[4]

si-Citrate Synthase
Propanoyl-CoA +

Oxaloacetate

(2S,3S)- and

(2S,3R)-2-Methylcitric

acid (major),

(2R,3S)-2-Methylcitric

acid (minor)

[4]

Signaling Pathways and Experimental Workflows
The Methylcitrate Cycle
The enzymatic synthesis of (2R,3S)-2-methylcitric acid by 2-methylcitrate synthase is the initial

and committing step of the methylcitrate cycle. This pathway is crucial for propionate

catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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